Cas no 316-41-6 (Berberine Sulfate)

• Product Name: Berberine Sulfate
• CAS No: 316-41-6
• Molecular Formula: ₂[C₂₀H₁₈NO₄+]^.H₂O₄S
• Molecular Weight: 770.800920000001
• MDL: MFCD00661117
• CID: 94001
• PubChem ID: 87563488

Berberine Sulfate Properties

Names and Identifiers

• berberine sulphate
• Berberine Sulfate Hydrate
• Berberine sulfate
• BERBERINE SULFATE TRIHYDRATE
• BERBERINE SULFATE N-HYDRATE
• berberinesulfate(2:1)
• berberinsu
• berberinsulfate
• fate(2:1)
• neutralberberinesulfate
• ulfate(2:1)
• 7,8,13,13a-Tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-berbinium sulfate
• 5,6-Dihydro-9,10-dimethoxy-benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium sulfate
• 16,17-dimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene;sulfate
• CS-0021605
• BERBERINE SULFATE [WHO-DD]
• 5,6-DIHYDRO-9,10-DIMETHOXYBENZO(G)-1,3-BENZODIOXOLO(5,6-A)QUINOLIZINIUM SULPHATE
• Erben
• Berberinsulfat
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydr0-9,10-dimethoxy-, sulfate (2:1)
• B0451
• Berberine.sulfate.3H20
• FST3E667FF
• D88653
• 5,6-Dihydro-9,10-dimethoxybenzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium sulfate
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium, 5,6-dihydro-9,10-dimethoxy-, sulfate (2:1); Berberine, sulfate (7CI); Berbinium, 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-, sulfate (2:1) (8CI); Berberine sulfate (2:1); Neutral berberine sulfate
• BS-16855
• Neutral berberine sulfate
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydro-9,10-dimethoxy-, sulfate (2:1)
• Berberine sulfate (VAN)
• HSDB 2170
• 316-41-6
• NSC-5355
• DTXSID70977452
• EINECS 206-258-2
• AI3-61947
• Berbinium, 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-, sulfate (2:1)
• Berberal
• NS00079278
• SCHEMBL94112
• BERBERINEHEMISULFATE
• Berberine sulfate (2:1)
• Berberin sulfate
• Berberine sulfate anhydrous
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium sulfate(2:1)
• UNII-FST3E667FF
• Q27278174
• Bis(9,10-dimethoxy-5,6-dihydro-2H-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium) sulfate
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-, sulfate (2:1), trihydrate
• NSC 5355
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-iumsulfate(2:1)
• 6190-33-6
• AKOS024319280
• BERBERINE SULFATE [HSDB]
• bis(16,17-dimethoxy-5,7-dioxa-13??-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-1(13),2(10),3,8,14,16,18,20-octaen-13-ylium) sulfate
• Berberine hemisulfate
• OJVABJMSSDUECT-UHFFFAOYSA-L
• 69352-97-2

• MDL： MFCD00661117
• InChIKey： OJVABJMSSDUECT-UHFFFAOYSA-L
• Inchi： InChI=1S/2C20H18NO4.H2O4S/c2*1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2;1-5(2,3)4/h2*3-4,7-10H,5-6,11H2,1-2H3;(H2,1,2,3,4)/q2*+1;/p-2
• SMILES： COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC5=C(C=C4CC3)OCO5)OC.COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC5=C(C=C4CC3)OCO5)OC.O=S(=O)([O-])[O-]

Computed Properties

• Exact Mass: 768.19900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 786.209
• Heavy Atom Count: 55
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 171A^2

Experimental Properties

• LogP: 5.93540
• PSA: 170.24000
• Merck: 1154
• Water Partition Coefficient: almost transparency
• Color/Form: Powder
• Solubility: Soluble in 30 parts of water, soluble in ethanol, insoluble in chloroform.
• Color index: 75160
• Density: unknow

Related Categories

• Other Chemical Reagents